![molecular formula C18H23N3OS B2568586 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(2,4-dimethylphenyl)propanamide CAS No. 930526-75-3](/img/structure/B2568586.png)
3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(2,4-dimethylphenyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(2,4-dimethylphenyl)propanamide is a useful research compound. Its molecular formula is C18H23N3OS and its molecular weight is 329.46. The purity is usually 95%.
BenchChem offers high-quality 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(2,4-dimethylphenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(2,4-dimethylphenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- “AKOS001372806” exhibits potential anti-cancer properties. Researchers have explored its effects on tumor growth inhibition, apoptosis induction, and cell cycle regulation. Further studies are needed to elucidate its specific mechanisms and potential clinical applications .
- Neuroprotective properties of “AKOS001372806” have been investigated in preclinical models of neurodegenerative diseases. It shows promise in mitigating oxidative stress, inflammation, and neuronal damage. Applications could include Alzheimer’s, Parkinson’s, or other neurodegenerative conditions .
- Some studies suggest that “AKOS001372806” may have cardioprotective effects. Researchers have explored its impact on blood pressure regulation, endothelial function, and lipid metabolism. Potential applications include managing hypertension or preventing cardiovascular diseases .
- “AKOS001372806” exhibits antimicrobial properties against bacteria and fungi. Researchers have investigated its potential as an alternative to existing antibiotics. Applications could include treating drug-resistant infections or preventing biofilm formation .
- Preclinical studies indicate that “AKOS001372806” may influence glucose metabolism, lipid homeostasis, and insulin sensitivity. Researchers are exploring its role in diabetes management and obesity-related conditions .
- Researchers have explored incorporating “AKOS001372806” into drug delivery systems. Its physicochemical properties make it suitable for encapsulation, enhancing drug stability, and targeted delivery. Applications include improving drug solubility and bioavailability .
Cancer Research and Treatment
Neurological Disorders
Cardiovascular Health
Antimicrobial Activity
Metabolic Disorders
Drug Delivery Systems
These applications highlight the diverse potential of “AKOS001372806” in scientific research. Keep in mind that further studies are necessary to fully understand its mechanisms and clinical implications. If you’d like more detailed information on any specific field, feel free to ask
properties
IUPAC Name |
3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(2,4-dimethylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3OS/c1-11-6-8-16(12(2)10-11)21-17(22)9-7-15-13(3)19-18(23-5)20-14(15)4/h6,8,10H,7,9H2,1-5H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFENDGHKMHCPFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CCC2=C(N=C(N=C2C)SC)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-(2,4-dimethylphenyl)propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.